Cas no 2002708-56-5 (2H-Pyran, 2-(4-chlorobutyl)tetrahydro-)

• Product Name: 2H-Pyran, 2-(4-chlorobutyl)tetrahydro-
• CAS No: 2002708-56-5
• MF: C₉H₁₇ClO
• MW: 176.683682203293
• CID: 5284527
• Update Time: 2025-06-12

2H-Pyran, 2-(4-chlorobutyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 2-(4-chlorobutyl)tetrahydro-

• Inchi： 1S/C9H17ClO/c10-7-3-1-5-9-6-2-4-8-11-9/h9H,1-8H2
• InChI Key： ZCNKCCBUQOIGPC-UHFFFAOYSA-N
• SMILES： C1(CCCCCl)OCCCC1

Additional information on 2H-Pyran, 2-(4-chlorobutyl)tetrahydro-

Introduction to 2H-Pyran, 2-(4-chlorobutyl)tetrahydro- (CAS No. 2002708-56-5) and Its Emerging Applications in Chemical Biology

2H-Pyran, 2-(4-chlorobutyl)tetrahydro-, identified by the chemical compound code CAS No. 2002708-56-5, represents a structurally intriguing heterocyclic compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This tetrahydropyran derivative, characterized by its unique substitution pattern, exhibits a promising profile that makes it a valuable scaffold for the development of novel bioactive molecules.

The molecular framework of 2H-Pyran, 2-(4-chlorobutyl)tetrahydro- combines the stability of a tetrahydropyran core with the electrophilic nature of the chlorobutyl substituent. This structural motif is particularly appealing for medicinal chemists due to its ability to engage in diverse interactions with biological targets. The presence of the chloro group at the second position of the pyran ring introduces a region rich in reactivity, enabling further functionalization through nucleophilic substitution or metal-catalyzed cross-coupling reactions.

In recent years, there has been a surge in interest regarding tetrahydropyran derivatives as pharmacophores in drug discovery. These compounds are celebrated for their favorable pharmacokinetic properties, including enhanced solubility and metabolic stability, which are critical factors in the design of next-generation therapeutics. The CAS No. 2002708-56-5 compound exemplifies this trend by offering a versatile platform for synthesizing molecules with potential applications in oncology, immunology, and neurology.

One of the most compelling aspects of 2H-Pyran, 2-(4-chlorobutyl)tetrahydro- is its role as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are integral to numerous cellular processes and have emerged as high-value therapeutic targets due to their involvement in complex diseases such as cancer and autoimmune disorders. The ability of this compound to modulate PPIs lies in its capacity to disrupt or stabilize protein complexes through allosteric inhibition or competitive binding.

Recent advancements in computational chemistry have further highlighted the potential of CAS No. 2002708-56-5 derivatives. Molecular docking studies have demonstrated that modifications to the chlorobutyl side chain can fine-tune binding affinity and selectivity against specific PPIs. For instance, computational models suggest that subtle alterations in the alkyl chain length or stereochemistry could enhance interaction with target proteins while minimizing off-target effects.

The versatility of 2H-Pyran, 2-(4-chlorobutyl)tetrahydro- extends beyond PPI inhibition. Researchers have begun exploring its utility as a precursor for kinase inhibitors, which are another major class of therapeutic agents. By leveraging transition-metal catalysis, such as palladium-catalyzed borylation followed by Suzuki-Miyaura coupling, chemists can introduce aryl or heteroaryl groups at strategic positions within the molecule. This approach has led to the discovery of novel kinase inhibitors with improved potency and selectivity.

Moreover, the scaffold flexibility of CAS No. 2002708-56-5 allows for rapid diversification through fragment-based drug design (FBDD). FBDD strategies involve generating small libraries of structurally diverse compounds and screening them against biological targets to identify lead candidates. The ease with which 2H-Pyran, 2-(4-chlorobutyl)tetrahydro- can be modified makes it an ideal candidate for this approach, enabling researchers to accelerate the discovery process.

In clinical settings, derivatives of this compound are being evaluated for their potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that certain analogs can modulate cholinergic receptors or inhibit enzymes involved in neurodegeneration. The ability to fine-tune activity through structural modifications offers hope for developing more effective treatments for these debilitating conditions.

The synthesis of CAS No. 2002708-56-5 itself presents an interesting challenge due to its tetrahydropyran core. Traditional synthetic routes often involve cyclization reactions followed by selective functionalization at specific positions on the ring. Advances in organometallic chemistry have provided new tools for constructing complex heterocycles more efficiently than ever before. For example, lithium-halogen exchange followed by quaternization offers a streamlined pathway to introduce alkyl groups at desired positions.

Eco-friendly synthetic methodologies have also gained traction in recent years. Researchers are increasingly adopting catalytic processes that minimize waste and energy consumption without compromising yield or purity. The synthesis of 2H-Pyran, 2-(4-chlorobutyl)tetrahydro- has been adapted using solvent-free reactions or greener alternatives such as water or biodegradable solvents under mild conditions.

The future prospects for CAS No. 2002708-56-5 are bright, with ongoing research focusing on expanding its utility across multiple therapeutic areas. Innovations in biocatalysis could enable enzymatic functionalization of this scaffold, further broadening its synthetic appeal. Additionally, interdisciplinary collaborations between chemists and biologists are expected to yield deeper insights into how these compounds interact with biological systems at a molecular level.

In conclusion,2H-Pyran, 2-(4-chlorobutyl)tetrahydro- (CAS No. 2002708-56-5) stands as a testament to the power of structural diversity in drug discovery. Its unique combination of reactivity and stability makes it an indispensable tool for medicinal chemists seeking to develop novel therapeutics against some of humanity's most pressing diseases.